Cas no 83696-95-1 (4-methoxy-3-methyl-1H-Indole)

4-methoxy-3-methyl-1H-Indole structure
4-methoxy-3-methyl-1H-Indole structure
Product Name:4-methoxy-3-methyl-1H-Indole
CAS No:83696-95-1
MF:C10H11NO
MW:161.200442552567
CID:1118515
PubChem ID:18975114
Update Time:2025-04-20

4-methoxy-3-methyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-3-methyl-1H-Indole
    • InChI=1/C10H11NO/c1-7-6-11-8-4-3-5-9(12-2)10(7)8/h3-6,11H,1-2H3
    • MFCD13178426
    • 4-Methoxy-3-methylindole
    • 83696-95-1
    • SCHEMBL788913
    • NJZDYKVANXVWHI-UHFFFAOYSA-
    • SY342698
    • Inchi: 1S/C10H11NO/c1-7-6-11-8-4-3-5-9(12-2)10(7)8/h3-6,11H,1-2H3
    • InChI Key: NJZDYKVANXVWHI-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC2=C1C(C)=CN2

Computed Properties

  • Exact Mass: 161.084063974g/mol
  • Monoisotopic Mass: 161.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 25Ų
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